molecular formula C5H4N4 B127032 4-Aminopyrimidine-5-carbonitrile CAS No. 16357-69-0

4-Aminopyrimidine-5-carbonitrile

Cat. No. B127032
CAS RN: 16357-69-0
M. Wt: 120.11 g/mol
InChI Key: JAIYUIOGVNRXEW-UHFFFAOYSA-N
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Description

4-Aminopyrimidine-5-carbonitrile derivatives are a class of compounds that have been extensively studied due to their diverse biological activities and potential therapeutic applications. These compounds are characterized by the presence of an amino group at the fourth position and a carbonitrile group at the fifth position on the pyrimidine ring. The research on these compounds spans various fields, including medicinal chemistry, where they are evaluated for analgesic, anti-inflammatory, and antiproliferative properties .

Synthesis Analysis

The synthesis of 4-aminopyrimidine-5-carbonitrile derivatives involves various strategies, including cyclization reactions, three-component condensations, and reactions with different reagents. For instance, the cyclization of N-[2-ethoxycarbonyl-2-cyano-1-(isopropylamino)vinyl] formamidine in the presence of dry HCl in dioxane followed by nucleophilic substitution has been used to synthesize substituted derivatives with potent biological activities . Another approach involves the reaction of suitable 2-(ethoxyalkylene)malononitriles with amidine hydrochlorides to yield 4-aminopyrimidine-5-carbonitriles . Additionally, three-component condensation methods have been employed to synthesize triazolopyrimidine and cyanoaminopyrimidine derivatives .

Molecular Structure Analysis

The molecular structure of 4-aminopyrimidine-5-carbonitrile derivatives has been studied using various spectroscopic techniques, including mass spectrometry, nuclear magnetic resonance (NMR), and computational methods. Mass spectroscopy studies under EI conditions have shown molecular peaks corresponding to the loss of benzonitrile from the pyrimidine ring . Semiempirical and ab initio calculations have revealed preferred distorted geometries for these compounds, indicating that the rings are not in the same plane .

Chemical Reactions Analysis

4-Aminopyrimidine-5-carbonitrile derivatives undergo a variety of chemical reactions, which can lead to the formation of new compounds with different biological activities. For example, reactions with triethyl orthoformate, hydrazine hydrate, acetic anhydride, and other reagents have been used to synthesize oxopyrazolinylpyridines and related pyridopyrimidines . The reactivity of these compounds with substituted benzylidenemalononitriles and acetylenic esters has also been explored, leading to the formation of benzothienopyrimidine and pyrazolopyranopyrimidine derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-aminopyrimidine-5-carbonitrile derivatives are influenced by their molecular structure and the substituents present on the pyrimidine ring. These properties are crucial for determining the solubility, stability, and reactivity of the compounds. The compounds have been characterized using IR, UV, MS, and elemental analyses to establish their structures and properties . The introduction of various substituents can significantly alter these properties, thereby affecting their biological activity and potential as therapeutic agents.

Scientific Research Applications

1. Synthesis of Novel Substituted Pyrimidine Derivatives

  • Application Summary: 4-Aminopyrimidine-5-carbonitrile is used in the synthesis of novel substituted pyrimidine derivatives, specifically 4-amino-5-carbonitrile-2-nitroaminopyrimidine . These derivatives are important intermediates in organic synthesis due to their active functional groups .
  • Methods of Application: The synthesis involves a one-pot, multicomponent reaction from aromatic aldehydes, 1-nitroguanidine, and malononitrile under ethanol . The advantages of this procedure include short reaction time, mild reaction conditions, and excellent yields .
  • Results: The synthesized 4-amino-5-carbonitrile-2-nitroaminopyrimidine derivatives have been found to play an important role in several biological processes and have considerable chemical and pharmacological importance .

2. Anticancer Agents Targeting EGFR

  • Application Summary: A new series of pyrimidine-5-carbonitrile derivatives, including 4-Aminopyrimidine-5-carbonitrile, has been designed as ATP mimicking tyrosine kinase inhibitors of the epidermal growth factor receptor (EGFR) . These compounds were synthesized and evaluated for their in vitro cytotoxic activities against a panel of four human tumor cell lines .
  • Methods of Application: The compounds were synthesized and then evaluated for their in vitro cytotoxic activities against a panel of four human tumor cell lines .
  • Results: Five of the synthesized compounds were found to exhibit moderate antiproliferative activity against the tested cell lines and were more active than the EGFR inhibitor erlotinib . In particular, compound 11b showed 4.5- to 8.4-fold erlotinib activity against HCT-116, HepG-2, MCF-7, and A549 cells .

3. Anti-Inflammatory Effects

  • Application Summary: Various synthetic and natural pyrimidines, including 4-Aminopyrimidine-5-carbonitrile, have been found to exhibit anti-inflammatory effects .
  • Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
  • Results: Pyrimidines exhibit anti-inflammatory effects by inhibiting vital inflammatory mediators such as PGE 2, nitric oxide (NO), nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), chemokines, and cytokines .

Safety And Hazards

The safety data sheet for 4-Aminopyrimidine-5-carbonitrile suggests that it should be handled with care. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

4-aminopyrimidine-5-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4N4/c6-1-4-2-8-3-9-5(4)7/h2-3H,(H2,7,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAIYUIOGVNRXEW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=NC=N1)N)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60353201
Record name 4-aminopyrimidine-5-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60353201
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

120.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Aminopyrimidine-5-carbonitrile

CAS RN

16357-69-0
Record name 4-Amino-5-cyanopyrimidine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=16357-69-0
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-aminopyrimidine-5-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60353201
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Amino-5-pyrimidinecarbonitrile
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Synthesis routes and methods

Procedure details

Formamidine acetate (104.11 g., 1.00 mole) and malononitrile (33.03 g., 0.50 mole) are added to a solution of sodium ethoxide prepared from sodium (24.2 g., 1.05 mole) and absolute ethanol (750 ml.) in a nitrogen atmosphere. The mixture is stirred at room temperature for 48 hours. The off-white solid which separates is collected by filtration, washed with ice water then dried at 80° C./house vac. (ca. 200 mm.). The yield of product melting at greater than 340° C. (uncorr.) is 28.5 g. (47.0%). Recrystallization of this material from water (Darco G-60) affords cream-colored needles melting at 250° C. dec. (uncorr.) in a yield of 11.3 g. (18.8%).
Quantity
104.11 g
Type
reactant
Reaction Step One
Quantity
33.03 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
24.2 g
Type
reactant
Reaction Step Two
Quantity
750 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
57
Citations
E Maalej, D Abdelmalek, D Msalbi, S Aifa… - …, 2023 - Wiley Online Library
… In this work, we report a simple and rapid method for the preparation of 4-aminopyrimidine-5-carbonitrile derivatives 3 from suitable substituted 2-(ethoxymethylene)malononitriles 1 and …
TW Bell, DL Beckles, M Debetta, BR Glover… - Organic Preparations …, 2002 - Taylor & Francis
… 4-Aminopyrimidine-5-carbonitrile (5) has also been prepared by reaction of 4-chloro-5… as a 6-8% impurity in crude 4-aminopyrimidine-5-carbonitrile, and does poison the PdC catalyst. …
Number of citations: 11 www.tandfonline.com
MS Afifi, RS Farag, IA Shaaban, LD Wilson… - … Acta Part A: Molecular …, 2013 - Elsevier
… The solid sample of 4-aminopyrimidine-5-carbonitrile (99%), CsI (spectroscopic grade) and DMSO-d 6 was purchased from Aldrich Chemical Company and used without further …
Number of citations: 10 www.sciencedirect.com
R Aryan, H Beyzaei, F Sadeghi - Journal of Heterocyclic …, 2016 - Wiley Online Library
… the aqueous glucose solution for the synthesis of 6-aryl-4-aminopyrimidine-5-carbonitrile derivativesa … Physical and spectroscopic data for 4-aminopyrimidine-5-carbonitrile derivatives …
Number of citations: 4 onlinelibrary.wiley.com
S Von Angerer - Sci. Synth, 2004 - thieme-connect.com
Pyrimidine (1) is the most important diazine and essential for any form of life. Since its discovery in 1818 [1] there has been a great interest in this heterocyclic system as a component of …
Number of citations: 62 www.thieme-connect.com
G Evens, P Caluwe - The Journal of Organic Chemistry, 1975 - ACS Publications
… This approach requires 4-aminopyrimidine-5-carboxaldehyde (1), readily obtained from 4-aminopyrimidine-5-carbonitrile by hydrogenolysis of the nitrile group.4 Base-catalyzed …
Number of citations: 33 pubs.acs.org
A Albert - Journal of the Chemical Society, Perkin Transactions 1, 1975 - pubs.rsc.org
4-Amino-1,2,3-triazole-5-carbonitrile, and its 1-, 2-, and 3-methyl, and 3-benzyl derivatives (1a–e), reacted with formamidine, acetamidine, 2,2,2-trichloroacetamidine, and NN′-…
Number of citations: 17 pubs.rsc.org
T Masquelin, D Sprenger, R Baer, F Gerber… - Helvetica chimica …, 1998 - Wiley Online Library
A novel general synthesis of 2,4,5‐tri‐ and 2,4,5,6‐tetrasubstituted pyrimidines 5a–d and 7a, e, f, g by condensation of thiouronium salts of type 3 with (ethoxymethylidene)malononitrile (…
Number of citations: 65 onlinelibrary.wiley.com
AV Komkov, AА Sukhanova, LG Menchikov… - Chemistry of …, 2022 - Springer
… Similar reductions of 4-aminopyrimidine-5-carbonitrile derivatives are also used for the synthesis of 2-substituted 4-aminopyrimidine-5-carbaldehydes. Thus, the synthesis of 2,4-…
Number of citations: 2 link.springer.com
H Sheibani, K Saidi… - Journal of Chemical …, 2008 - journals.sagepub.com
… compounds prompted us to synthesise 4-aminopyrimidine-5-carbonitrile derivatives.Peters et … -14 we synthesised fluorinated 4aminopyrimidine-5-carbonitrile derivatives 4 from the three…
Number of citations: 2 journals.sagepub.com

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